2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1,3-oxazol-5-yl)propanoic acid
• InChI: InChI=1S/C21H18N2O5/c24-20(25)19(9-13-10-22-12-28-13)23-21(26)27-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,10,12,18-19H,9,11H2,(H,23,26)(H,24,25)
• InChI Key: VKKCGLUGHSLCQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CN=CO4)C(=O)O
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol

Description

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid (FMOX) is a synthetic organic molecule with a complex structure. It is a carboxylic acid, composed of a fluorenyl group and an oxazole ring connected by an amino group. FMOX is used as a building block in organic synthesis, in particular for the preparation of drugs and other biologically active compounds. It is also a useful tool in scientific research, as it can be used to study the effects of different compounds on biological systems.

Scientific Research Applications

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid is used in scientific research due to its ability to interact with biological systems. It has been used in studies of the effects of different compounds on cell growth, gene expression, and protein synthesis. It has also been used to study the effects of drugs on the nervous system and to investigate the mechanism of action of certain compounds.

Mechanism of Action

The mechanism of action of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid is not fully understood. However, it is known to act as an inhibitor of enzymes involved in the synthesis of proteins, nucleic acids, and other macromolecules. It is believed to bind to the active site of the enzyme and prevent its activity.
Biochemical and Physiological Effects
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in protein synthesis, and to inhibit the growth of bacteria and other microorganisms. It has also been found to have an anti-inflammatory effect, and to reduce the production of certain hormones.

Advantages and Limitations for Lab Experiments

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid is a useful tool for laboratory experiments, as it can be used to study the effects of different compounds on biological systems. It is also relatively easy to synthesize, and is relatively stable in solution. However, it is toxic in large doses, and can have adverse effects on organisms if used in high concentrations.

Future Directions

The future of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid research is promising, as it has a wide range of potential applications. It could be used to develop new drugs or to study the effects of existing drugs on biological systems. It could also be used to study the effects of environmental pollutants on organisms, and to develop new methods of controlling the spread of infectious diseases. Additionally, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid could be used to study the effects of different compounds on gene expression and protein synthesis.

Synthesis Methods

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-oxazol-5-yl)propanoic acid is synthesized by the reaction of fluorene-9-carboxylic acid and 1,3-oxazole-5-carboxylic acid in an acid-catalyzed reaction. The resulting product is an amino acid, which can then be used for further synthesis. The reaction is usually carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid.